Cas no 54555-69-0 (Heptanoic acid, 7-[(4-hydroxy-2-nonynyl)(methylsulfonyl)amino]-)

• Product name: Heptanoic acid, 7-[(4-hydroxy-2-nonynyl)(methylsulfonyl)amino]-
• CAS No: 54555-69-0
• MF: C₁₇H₃₁NO₅S
• MW: 361.496744394302
• CID: 1593290

Heptanoic acid, 7-[(4-hydroxy-2-nonynyl)(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[(4-hydroxy-2-nonynyl)(methylsulfonyl)amino]-
• Heptanoic acid, 7-[(4-hydroxy-2-nonyn-1-yl)(methylsulfonyl)amino]-

• Inchi： 1S/C17H31NO5S/c1-3-4-7-11-16(19)12-10-15-18(24(2,22)23)14-9-6-5-8-13-17(20)21/h16,19H,3-9,11,13-15H2,1-2H3,(H,20,21)
• InChI Key： BVZCICPBNIINFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCN(CC#CC(O)CCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 361.19243

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 548.5±60.0 °C(Predicted)
• PSA: 94.91
• pka: 4.76±0.10(Predicted)